Cas no 61830-41-9 (2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester)

2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester is a brominated pyridine derivative with applications in organic synthesis and pharmaceutical intermediates. The presence of dibromo substituents at the 3- and 5-positions enhances its reactivity, making it a valuable building block for further functionalization. The methyl ester group improves solubility in organic solvents, facilitating its use in coupling reactions and heterocyclic chemistry. This compound is particularly useful in the preparation of bioactive molecules due to its structural versatility. Its high purity and stability under standard conditions ensure consistent performance in synthetic workflows. Suitable for research and industrial applications, it offers a reliable intermediate for advanced chemical transformations.

2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester structure

61830-41-9 structure

Product Name:2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester

CAS No:61830-41-9

MF:C₇H₅Br₂NO₂

MW:294.928100347519

CID:465124

PubChem ID:12361241

Update Time:2025-06-08

2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester
- Methyl 3,5-Dibromopicolinate
- methyl 3,5-dibromopyridine-2-carboxylate
- LogP
- Methyl3,5-dibromopicolinate
- 61830-41-9
- DTXSID20494109
- SCHEMBL6057160
- CS-0365846
- Inchi： 1S/C7H5Br2NO2/c1-12-7(11)6-5(9)2-4(8)3-10-6/h2-3H,1H3
- InChI Key： JZYLJXUFYOEGFU-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN=C1C(=O)OC)Br

Computed Properties

Exact Mass: 292.86865
Monoisotopic Mass: 292.86870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19

2-Pyridinecarboxylic acid, 3,5-dibromo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM522943-5g	Methyl 3,5-dibromopicolinate	61830-41-9	97%	5g	$395	2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1436516-5g	Methyl 3,5-dibromopicolinate	61830-41-9	97%	5g	￥4094.00	2024-05-06